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A Clarification on the Target "1P14"

The Protein Data Bank (PDB) identifier "1P14" corresponds to the crystal structure of a
catalytic-loop mutant of the human Insulin Receptor Tyrosine Kinase.[1][2][3] It is crucial for
researchers to note this specific designation. However, in the context of broader drug
discovery, the term "1P14" may be misconstrued to refer to other protein targets with similar
alphanumeric designations, such as PARP14 or PEX14. This document provides detailed
application notes and protocols for all three potential targets to ensure comprehensive
coverage for drug development professionals.

Insulin Receptor Tyrosine Kinase (Target of 1P14
Structure)
Application Notes

The insulin receptor (IR) is a transmembrane tyrosine kinase that plays a pivotal role in
regulating glucose homeostasis, lipid metabolism, cell growth, and proliferation. Dysregulation
of IR signaling is implicated in type 2 diabetes, metabolic syndrome, and various cancers. The
kinase domain of the IR is a major target for the design of both activators (for diabetes) and
inhibitors (for cancer).[4] The 1P14 structure provides atomic-level insights into the catalytic
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domain, which can be leveraged for structure-based drug design to develop selective
modulators.[1]

Therapeutic Opportunities:

o Diabetes Mellitus: Small molecule activators of the IR tyrosine kinase can mimic the effects
of insulin, offering a potential therapeutic strategy for insulin-resistant states.[4]

¢ Oncology: Overexpression of the IR, particularly isoform A, is associated with the growth of
various cancers. Selective inhibitors of the IR kinase can block these pro-survival signals.[5]

Data Presentation: Inhibitors of Insulin Receptor
Tyrosine Kinase

Compound Name Target(s) IC50 (nM) Reference(s)
GSK1838705A IR, IGF-1R, ALK 1.6 [5][6]
BMS-754807 IR, IGF-1R 1.7 [5]

Ceritinib (LDK378) IR, IGF-1R, ALK 7 [51[7]
GSK1904529A IR, IGF-1R 25 [5][6]

Linsitinib (OSI-906) IR, IGF-1R 75 [51[7]
BMS-536924 IR, IGF-1R 73 [5][7]
NVP-AEW541 IR, IGF-1R 140 [51[7]
AG-1024 (Tyrphostin) IR, IGF-1R Micromolar range [6]1[8]

Experimental Protocols

Protocol 1: In Vitro Insulin Receptor Kinase Activity Assay

This protocol is adapted from a nonradioactive assay method for measuring the intrinsic
tyrosine kinase activity of the insulin receptor.[9][10]

Objective: To quantify the enzymatic activity of the insulin receptor kinase in the presence of
potential inhibitors.
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Materials:

Recombinant human INSR kinase (e.g., GST-INSR).[10]

Biotinylated peptide substrate (e.g., Biotin-IRS-1 Tyr891 peptide).[10]

Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 2.5 mM DTT).
ATP solution.

Test compounds (inhibitors) at various concentrations.

Streptavidin-coated microplates.

Phospho-tyrosine specific antibody (e.g., HRP-conjugated).

Wash Buffer (e.g., TBS with 0.05% Tween-20).

HRP substrate (e.g., TMB).

Stop Solution (e.g., 2N H2S0a4).

Plate reader.

Procedure:

Prepare Kinase Reaction: In a microcentrifuge tube, mix the INSR kinase, biotinylated
peptide substrate, and the test compound at the desired concentration in Kinase Assay
Buffer.

Initiate Reaction: Add ATP to the mixture to start the phosphorylation reaction. The final ATP
concentration should be at or near the Km for the enzyme. Incubate for a specified time
(e.g., 30-60 minutes) at 30°C.

Stop Reaction: Add EDTA to the reaction mixture to chelate Mg2* and stop the kinase
activity.
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o Capture Phosphorylated Peptide: Transfer the reaction mixture to a streptavidin-coated
microplate well. Incubate for 1 hour at room temperature to allow the biotinylated peptide to
bind to the plate.

o Washing: Aspirate the contents of the wells and wash three times with Wash Buffer to
remove unbound components.

o Detection: Add a phospho-tyrosine specific antibody conjugated to HRP to each well.
Incubate for 1 hour at room temperature.

o Final Washes: Repeat the washing step (step 5) to remove unbound antibody.

» Develop Signal: Add the HRP substrate to each well and incubate in the dark for 15-30
minutes.

» Read Plate: Add Stop Solution to quench the reaction and read the absorbance at 450 nm
using a microplate reader.

» Data Analysis: Calculate the percent inhibition of kinase activity for each compound
concentration relative to a no-inhibitor control. Determine the IC50 value by plotting percent
inhibition versus inhibitor concentration.

Mandatory Visualization
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Caption: Insulin Receptor signaling cascade.
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Poly(ADP-ribose) Polymerase 14 (PARP14)
Application Notes

PARP14, also known as ARTDS8 or BALZ2, is a member of the PARP superfamily that catalyzes
mono-ADP-ribosylation.[11] It is implicated in various cellular processes, including DNA
damage repair, transcriptional regulation, and immune responses.[11][12] PARP14 is
overexpressed in several malignancies, including multiple myeloma and B-cell lymphomas,
where it promotes cell survival.[11] It also plays a role in inflammatory diseases by modulating
IL-4 signaling.[12] Therefore, selective inhibitors of PARP14 are being pursued as potential
therapeutics for cancer and inflammatory conditions.[2][13]

Therapeutic Opportunities:

e Oncology: PARP14 inhibitors can induce apoptosis in cancer cells that are dependent on its
pro-survival functions. They can also act as chemosensitizers, enhancing the efficacy of
DNA-damaging agents.[11]

 Inflammatory Diseases: By modulating the IL-4/STAT6 signaling pathway, PARP14 inhibitors
have potential in treating allergic inflammation and other immune disorders.[11]

r : ion: Inhibi { PARP14

Inhibition at 10

Compound Target(s) IC50 (pM) Reference(s)
MM (%)

PARP14

Compound 7 (selective over - 91+ 2% [14]
PARP1)
PARP14

Compound 43 (selective over 0.58 - [15]
PARP1)
PARP14

Compound 44 (selective over 0.31 - [15]
PARP1)

PJ-34 PARP family 9.0 - [15]
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Experimental Protocols

Protocol 2: PARP14 Chemiluminescent Activity Assay
This protocol is based on commercially available assay kits.[16][17]

Objective: To measure the enzymatic activity of PARP14 and screen for inhibitors in a high-
throughput format.

Materials:

e 96-well plate pre-coated with histone proteins.
o Recombinant PARP14 enzyme.

e PARP Substrate Mixture (containing biotinylated NAD+).
 PARP Assay Buffer.

e Test compounds (inhibitors).

o Streptavidin-HRP conjugate.

e Chemiluminescent HRP substrate.

o Wash Buffer.

e Luminometer.

Procedure:

e Enzyme Reaction: To the histone-coated wells, add PARP Assay Buffer, the PARP Substrate
Mixture, and the test compound.

« Initiate Reaction: Add the PARP14 enzyme to each well to start the reaction.

 Incubation: Incubate the plate for 1-2 hours at room temperature to allow the ADP-
ribosylation of histones.
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e Washing: Wash the plate three times with Wash Buffer to remove unreacted substrates and
enzyme.

o Add Conjugate: Add Streptavidin-HRP to each well and incubate for 30-60 minutes at room
temperature. The streptavidin will bind to the biotinylated ADP-ribose attached to the
histones.

o Final Washes: Wash the plate again three times with Wash Buffer to remove unbound
Streptavidin-HRP.

o Develop Signal: Add the chemiluminescent HRP substrate to each well.

o Read Plate: Immediately measure the luminescence using a luminometer. The light signal is
directly proportional to PARP14 activity.

» Data Analysis: Calculate the percent inhibition for each test compound concentration
compared to a vehicle control and determine the IC50 value.

Mandatory Visualization

Caption: PARP14 in IL-4/STAT6 signaling.

Peroxisomal Biogenesis Factor 14 (PEX14)
Application Notes

PEX14 is a peroxisomal membrane protein that is a core component of the protein import
machinery.[18][19] It acts as a docking site for the cytosolic receptor PEX5, which carries cargo
proteins destined for the peroxisome.[18][20] In trypanosomatid parasites, such as
Trypanosoma brucei, peroxisome-related organelles called glycosomes are essential for
glycolysis and survival.[21] The PEX14-PEXS5 protein-protein interaction (PPI) is critical for
glycosomal protein import, making it an attractive drug target for developing new trypanocidal
agents.[21][22] Inhibitors that disrupt this PPI cause mislocalization of glycosomal enzymes,
leading to a metabolic catastrophe and parasite death.[22]

Therapeutic Opportunities:
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e Trypanosomiasis: Small molecule inhibitors of the Trypanosoma PEX14-PEXS5 interaction
are being developed as novel therapies for diseases like Chagas disease and African
sleeping sickness.[21][22] Selectivity can be achieved due to structural differences between
human and parasite PEX proteins.[23]

Data Presentation: Inhibitors of the PEX14-PEX5

Interaction
Compound . Activity (IC50 /
L Target Organism Reference(s)

Class/Derivative EC50)
2,3,4,5-
tetrahydrobenzo[f][1] Trypanosoma brucei Low to high uM [21][25]
[24]oxazepines
Oxopiperazine-based Trypanosoma brucei Cellular activity 26]
peptidomimetics brucei demonstrated
Derivative 5 (from Trypanosoma brucei

_ _ _ 186 nM (EC50) [23]
Dawidowski et al.) brucei

Experimental Protocols

Protocol 3: Immunofluorescence Microscopy for Glycosomal Protein Import

This protocol is designed to visually assess the disruption of protein import into glycosomes
upon treatment with PEX14-PEXS5 inhibitors.[21]

Objective: To determine if test compounds inhibit the import of a reporter protein into the
glycosomes of Trypanosoma parasites.

Materials:

o Trypanosoma brucei cell line expressing a fluorescently-tagged glycosomal protein (e.g.,
GFP-PTS1).

o Complete culture medium for T. brucei.

e Test compounds (inhibitors).
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e Poly-L-lysine coated coverslips.

o Paraformaldehyde (PFA) solution (4% in PBS).

o Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS).
» DAPI stain.

e Mounting medium.

¢ Fluorescence microscope.

Procedure:

o Cell Culture and Treatment: Culture the T. brucei cells expressing the GFP-PTS1 reporter.
Treat the cells with various concentrations of the test compound or a vehicle control for a
defined period (e.g., 24 hours).

o Cell Adhesion: Harvest the cells and allow them to adhere to poly-L-lysine coated coverslips
for 15 minutes.

 Fixation: Fix the cells by incubating the coverslips in 4% PFA solution for 20 minutes at room
temperature.

e Washing: Wash the coverslips three times with PBS.
o Permeabilization: Permeabilize the cells with Permeabilization Buffer for 10 minutes.

e Nuclear Staining: Wash with PBS and then stain the nuclei and kinetoplasts with DAPI for 5
minutes.

e Final Washes: Wash three times with PBS.
e Mounting: Mount the coverslips onto microscope slides using mounting medium.

o Microscopy: Observe the cells under a fluorescence microscope. Capture images of the GFP
(glycosomal protein) and DAPI (nucleus/kinetoplast) channels.
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¢ Analysis: In untreated cells, the GFP signal will be punctate, corresponding to its localization
within glycosomes. In cells treated with an effective inhibitor, the PEX14-PEXS5 interaction is
disrupted, leading to the mislocalization of the GFP-PTS1 reporter protein, which will appear
diffuse throughout the cytoplasm.

Mandatory Visualization
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Caption: Drug discovery workflow for PEX14 inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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